Cas no 29558-43-8 (6-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one)

• Product Name: 6-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• CAS No: 29558-43-8
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• MDL: MFCD03617794
• CID: 2839704
• PubChem ID: 3845245
• Update Time: 2025-06-11

6-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 29558-43-8
• MFCD03617794
• DTXSID60397221
• 6-Phenyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one
• 12T-0832
• 6-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• SMR000336342
• HMS2727O15
• MLS000720585
• 6-PHENYL-2H,3H,5H-[1,3]THIAZOLO[3,2-A]PYRIMIDIN-5-ONE
• CHEMBL1704799
• AKOS015992130

• MDL： MFCD03617794
• Inchi： 1S/C12H10N2OS/c15-11-10(9-4-2-1-3-5-9)8-13-12-14(11)6-7-16-12/h1-5,8H,6-7H2
• InChI Key： GQWKEFQXORMYTP-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C3C=CC=CC=3)C(N2CC1)=O

Computed Properties

• Exact Mass: 230.05138412Da
• Monoisotopic Mass: 230.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58Ų

Additional information on 6-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

6-Phenyl-2,3-Dihydro-5H-[1,3]Thiazolo[3,2-a]Pyrimidin-5-One: A Comprehensive Overview

The compound with CAS No. 29558-43-8, known as 6-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidinones, which are known for their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a fused thiazole and pyrimidine ring system, with a phenyl group attached at the sixth position. This unique architecture contributes to its intriguing chemical properties and biological functions.

Recent studies have highlighted the importance of 6-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one in various research areas. For instance, researchers have explored its potential as a kinase inhibitor, which is a critical target in cancer therapy. The ability of this compound to modulate enzyme activity makes it a promising candidate for developing novel anti-cancer agents. Additionally, its structural flexibility allows for further modifications to enhance its bioavailability and efficacy.

The synthesis of 6-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one involves a series of well-defined organic reactions. Starting from readily available starting materials such as thioamides and aldehydes, the synthesis typically employs condensation reactions followed by cyclization steps. The optimization of reaction conditions has been a focus of recent studies to improve yield and purity. These advancements have made the compound more accessible for large-scale production and subsequent biological evaluations.

In terms of applications, 6-phenyl-thiazolo[pyrimidinone] derivatives have shown potential in various therapeutic areas beyond oncology. For example, they have been investigated for their anti-inflammatory properties, which could be beneficial in treating chronic inflammatory diseases such as arthritis. Furthermore, their ability to interact with G-protein coupled receptors (GPCRs) suggests their role in modulating neurotransmitter systems, making them candidates for neurodegenerative disease treatments.

From a structural standpoint, the thiazolo[pyrimidinone] core is highly versatile. The phenyl group at position six not only enhances the molecule's lipophilicity but also serves as a site for further functionalization. Recent research has focused on substituting this group with other aromatic or heteroaromatic moieties to explore their effects on biological activity. Such modifications have led to the discovery of analogs with improved potency and selectivity.

The pharmacokinetic profile of 6-phenyl-thiazolo[pyrimidinone] is another area of active investigation. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for its development as a drug candidate. Preclinical studies have shown that while the compound exhibits good bioavailability in certain animal models, its metabolic stability needs further optimization to reduce potential toxicity and improve therapeutic efficacy.

In conclusion, 6-phenyl-thiazolo[pyrimidinone] (CAS No. 29558-43-) represents a compelling molecule with vast potential in drug discovery and development. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in future therapeutic innovations.